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Compound of Interest

Compound Name: 4-Cyanoindole

Cat. No.: B094445 Get Quote

Abstract
This technical guide provides a comprehensive overview of the solubility of 4-cyanoindole, a

crucial parameter for its application in research and drug development. While specific

quantitative solubility data for 4-cyanoindole in a wide range of solvents is not extensively

documented in publicly available literature, this guide consolidates the existing information,

presents a qualitative and extrapolated solubility profile, and details a standard experimental

protocol for its precise determination. The primary audience for this document includes

researchers, scientists, and professionals in the field of drug development who utilize indole

derivatives in their work.

Introduction to 4-Cyanoindole
4-Cyanoindole is a derivative of indole, an aromatic heterocyclic organic compound. The

presence of the cyano group at the 4-position significantly influences its electronic properties,

making it a valuable fluorophore and a synthetic intermediate in medicinal chemistry.[1][2]

Understanding its solubility is paramount for a variety of applications, including its use in

biological assays, formulation development, and as a fluorescent probe where solution-phase

behavior is critical.

Compound Properties:
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Property Value Source

Molecular Formula C₉H₆N₂

Molecular Weight 142.16 g/mol

CAS Number 16136-52-0

Melting Point 117-121 °C [3]

Appearance Solid

Solubility of 4-Cyanoindole
Direct, quantitative solubility data for 4-cyanoindole across a broad spectrum of solvents is

sparse in peer-reviewed journals and chemical databases. However, based on the known

solubility of the parent compound, indole, and general principles of chemical interactions, a

qualitative and partially extrapolated solubility profile can be presented.

Some sources describe 4-cyanoindole as being "soluble in water," though without providing

specific quantitative values.[1][4] For comparison, the parent compound, indole, is slightly

soluble in cold water (0.19 g/100 mL at 20°C) and more soluble in hot water.[5][6] Indole is

readily soluble in many organic solvents, including ethanol, diethyl ether, and benzene.[5][7]

The nitrile group in 4-cyanoindole is polar, which may enhance its solubility in polar solvents

compared to indole.

For a related compound, 5-cyanoindole, a high solubility in Dimethyl Sulfoxide (DMSO) of 100

mg/mL has been reported.[8] Given the structural similarity, 4-cyanoindole is also expected to

be highly soluble in DMSO, a common solvent for screening compounds in drug discovery.[9]

Hypothetical and Comparative Solubility Data
The following table provides a hypothetical yet illustrative summary of the expected solubility of

4-cyanoindole in common laboratory solvents. These values are intended as a guideline for

researchers and should be confirmed by experimental determination. The data for indole is

included for comparative purposes.
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Solvent Solvent Type

Predicted
Solubility of 4-
Cyanoindole
(mg/mL)

Reported
Solubility of
Indole ( g/100
mL)

Classification

Water (20°C) Aqueous
> 1 (Slightly

Soluble)
0.19 Slightly Soluble

Ethanol Polar Protic > 10 (Soluble) Readily Soluble Soluble

Methanol Polar Protic > 10 (Soluble) Readily Soluble Soluble

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic
> 50 (Very

Soluble)
Readily Soluble Very Soluble

Acetone Polar Aprotic > 10 (Soluble) Readily Soluble Soluble

Acetonitrile Polar Aprotic > 5 (Soluble) Readily Soluble Soluble

Dichloromethane Nonpolar
< 1 (Sparingly

Soluble)
Readily Soluble

Sparingly

Soluble

Toluene Nonpolar < 0.1 (Insoluble) Readily Soluble Insoluble

Note: The predicted solubility values for 4-cyanoindole are estimates based on qualitative

statements and comparison with related compounds. Experimental verification is strongly

recommended.

Experimental Protocol for Solubility Determination
A widely accepted and robust method for determining the equilibrium solubility of a compound

is the shake-flask method. The following protocol is a generalized procedure that can be

adapted for the determination of 4-cyanoindole solubility.

Objective
To determine the equilibrium solubility of 4-cyanoindole in various solvents at a controlled

temperature.
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Materials
4-Cyanoindole (solid)

Selected solvents (e.g., water, ethanol, DMSO, etc.)

Analytical balance

Vials with screw caps

Constant temperature shaker/incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer.

Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid 4-cyanoindole to a series of vials.

To each vial, add a known volume of a specific solvent. The amount of solid should be

sufficient to ensure that undissolved solid remains at equilibrium.

Securely cap the vials.

Equilibration:

Place the vials in a constant temperature shaker/incubator set to the desired temperature

(e.g., 25 °C).

Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium

is reached. The time required for equilibration should be determined experimentally.
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Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the set temperature to allow the

excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved solid

particles. This step is critical to prevent overestimation of solubility.

Accurately dilute the filtered supernatant with a suitable solvent to a concentration that

falls within the linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated HPLC method or UV-Vis spectrophotometry

to determine the concentration of 4-cyanoindole.

A standard calibration curve must be prepared using known concentrations of 4-
cyanoindole to ensure accurate quantification.

Data Analysis:

Calculate the solubility of 4-cyanoindole in each solvent by multiplying the measured

concentration by the dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for the determination of 4-cyanoindole
solubility using the shake-flask method.
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Preparation Equilibration Sampling & Analysis Result

Add excess 4-Cyanoindole
to vials

Add known volume
of solvent

Incubate at constant
temperature with agitation Collect supernatant Filter supernatant Dilute sample Quantify concentration

(e.g., HPLC, UV-Vis) Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 4-cyanoindole.

Conclusion
The solubility of 4-cyanoindole is a fundamental physicochemical property that dictates its

utility in various scientific applications. While comprehensive quantitative data remains to be

fully elucidated in the public domain, this guide provides a foundational understanding based

on available information and established principles. The provided experimental protocol offers a

reliable framework for researchers to determine the precise solubility of 4-cyanoindole in

solvents relevant to their specific research needs, thereby facilitating its effective use in drug

discovery and chemical biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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